Cas no 1448044-79-8 (2-{[4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}amino)but-2-yn-1-yl]oxy}benzamide)

• Product Name: 2-{[4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}amino)but-2-yn-1-yl]oxy}benzamide
• CAS No: 1448044-79-8
• MF: C₂₁H₂₃N₃O₄
• MW: 381.425025224686
• CID: 5843349
• PubChem ID: 71803304
• Update Time: 2025-10-29

2-{[4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}amino)but-2-yn-1-yl]oxy}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-[2-(4-methoxyphenyl)ethylcarbamoylamino]but-2-ynoxy]benzamide
• 2-{[4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}amino)but-2-yn-1-yl]oxy}benzamide
• F6412-6855
• AKOS024555026
• 2-((4-(3-(4-methoxyphenethyl)ureido)but-2-yn-1-yl)oxy)benzamide
• 1448044-79-8

• Inchi： 1S/C21H23N3O4/c1-27-17-10-8-16(9-11-17)12-14-24-21(26)23-13-4-5-15-28-19-7-3-2-6-18(19)20(22)25/h2-3,6-11H,12-15H2,1H3,(H2,22,25)(H2,23,24,26)
• InChI Key： XVSJNVTWTXQNCS-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC=C1OCC#CCNC(=O)NCCC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 381.16885622g/mol
• Monoisotopic Mass: 381.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 103Ų

Additional information on 2-{[4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}amino)but-2-yn-1-yl]oxy}benzamide

Comprehensive Introduction to 2-{[4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}amino)but-2-yn-1-yl]oxy}benzamide (CAS No. 1448044-79-8)

2-{[4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}amino)but-2-yn-1-yl]oxy}benzamide, with the CAS No. 1448044-79-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the but-2-yn-1-yl linker and the 4-methoxyphenyl moiety, contribute to its potential applications in drug discovery and development.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. Researchers are particularly interested in compounds like 2-{[4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}amino)but-2-yn-1-yl]oxy}benzamide due to its potential to modulate specific enzyme pathways or protein-protein interactions. The compound's carbamoyl and benzamide groups are critical for its binding affinity, making it a promising candidate for further investigation.

The synthesis of CAS No. 1448044-79-8 involves multi-step organic reactions, including amide coupling and alkyne functionalization. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's molecular weight and solubility profile are also key factors in its applicability, particularly in in vitro and in vivo studies. Researchers often explore its pharmacokinetic properties to assess its suitability as a lead compound.

One of the trending topics in the scientific community is the exploration of novel drug scaffolds for neurodegenerative diseases and cancer therapeutics. Given the structural complexity of 2-{[4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}amino)but-2-yn-1-yl]oxy}benzamide, it has been hypothesized to interact with G-protein-coupled receptors (GPCRs) or kinase enzymes, which are common targets in these therapeutic areas. This aligns with the growing interest in personalized medicine and biomarker-driven drug development.

From a commercial perspective, the compound's patent status and supply chain are critical considerations for pharmaceutical companies. Suppliers of CAS No. 1448044-79-8 often highlight its high purity and custom synthesis capabilities to meet the demands of research institutions. Additionally, the rise of AI-driven drug discovery platforms has increased the need for well-characterized compounds like this one, as they serve as valuable inputs for machine learning models predicting bioactivity.

In conclusion, 2-{[4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}amino)but-2-yn-1-yl]oxy}benzamide represents a fascinating area of research with potential implications across multiple therapeutic domains. Its structural uniqueness and biological relevance make it a compound worth watching in the evolving landscape of drug discovery. As the scientific community continues to unravel its mechanisms of action, this molecule may pave the way for innovative treatments addressing unmet medical needs.